Cas no 21805-14-1 (Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl-)
Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl-
- 2-methyl-1H,2H,3H,4H-benzo(b)1,6-naphthyridin-10-amine
- 843-661-8
- 21805-14-1
- 2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine
- EN300-696713
- SCHEMBL9382303
-
- Inchi: 1S/C13H15N3/c1-16-7-6-12-10(8-16)13(14)9-4-2-3-5-11(9)15-12/h2-5H,6-8H2,1H3,(H2,14,15)
- InChI Key: MLYXSBBYKPZBCK-UHFFFAOYSA-N
- SMILES: N1(C)CCC2C(=C(C3C=CC=CC=3N=2)N)C1
Computed Properties
- Exact Mass: 213.126597491Da
- Monoisotopic Mass: 213.126597491Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.2Ų
Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-696713-0.05g |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 0.05g |
$182.0 | 2023-05-30 | |
| Enamine | EN300-696713-0.1g |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 0.1g |
$272.0 | 2023-05-30 | |
| Enamine | EN300-696713-0.25g |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 0.25g |
$389.0 | 2023-05-30 | |
| Enamine | EN300-696713-0.5g |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 0.5g |
$613.0 | 2023-05-30 | |
| Enamine | EN300-696713-1.0g |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 1g |
$785.0 | 2023-05-30 | |
| Enamine | EN300-696713-2.5g |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 2.5g |
$1539.0 | 2023-05-30 | |
| Enamine | EN300-696713-5.0g |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 5g |
$2277.0 | 2023-05-30 | |
| Enamine | EN300-696713-10.0g |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 10g |
$3376.0 | 2023-05-30 | |
| 1PlusChem | 1P028FZE-50mg |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 50mg |
$279.00 | 2023-12-18 | |
| 1PlusChem | 1P028FZE-100mg |
2-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-10-amine |
21805-14-1 | 95% | 100mg |
$387.00 | 2023-12-18 |
Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl-
Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- (CAS No. 21805-14-1): A Comprehensive Overview
Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl-, identified by its CAS number 21805-14-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the naphthyridine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- include a fused benzo ring and a naphthyridine core, which contribute to its unique chemical properties and biological interactions.
The< strong>tetrahydro moiety in the name indicates the presence of a saturated ring system, which can influence the compound's solubility and metabolic stability. Additionally, the< strong>methyl substituent at the 2-position adds another layer of structural complexity that can modulate its pharmacological effects. These structural attributes make Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- a promising candidate for further investigation in various therapeutic areas.
In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- has been studied for its potential role in modulating various biological pathways. One of the most notable areas of research has focused on its anti-inflammatory and antioxidant properties. Studies have shown that this compound can interact with multiple targets involved in inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases.
Furthermore, the< strong>naphthyridine core of Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- has been explored for its antimicrobial activity. Research indicates that this compound can exhibit potent effects against a range of bacterial and fungal pathogens. The mechanism of action involves disrupting essential cellular processes in these microorganisms, thereby inhibiting their growth and survival. This makes Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl- a valuable asset in the development of new antimicrobial agents to combat drug-resistant infections.
The< strong>tetrahydro-methyl substitution pattern in the molecule also contributes to its unique pharmacological profile. This structural feature can influence how the compound interacts with biological targets at the molecular level. For instance, studies have shown that the< strong>methyl group can enhance binding affinity to certain enzymes and receptors, leading to more pronounced biological effects. This information is crucial for optimizing drug design and improving therapeutic outcomes.
In addition to its anti-inflammatory and antimicrobial properties,Benzo[b][1,6]naphthyridin -10 -amine, 1,2,3,4 -tetrahyd ro -2 -methyl has also been investigated for its potential anticancer applications。 Research suggests that this compound can induce apoptosis in cancer cells by interfering with key signaling pathways involved in cell proliferation and survival。 The< strong>naph thy ridine core is particularly interesting because it can mimic natural bioactive molecules that regulate cellular processes。 This capability makes< strong>Ben zo [b ] [ 1 ,6 ] napht h y ridin -10 -ami ne , 1 , 2 , 3 , 4 -tetra hy dro -2 -me thyl a promising lead compound for further development into anticancer therapies。
The synthesis of< strong>Ben zo [b ] [ 1 ,6 ] napht h y ridin -10 -ami ne , 1 , 2 , 3 , 4 -tetra hy dro -2 -me thyl was achieved through a multi-step organic synthesis process involving cyclization reactions and functional group transformations。 The synthetic route was optimized to ensure high yield and purity, making it suitable for further pharmacological studies。 The ability to produce this compound in good yields is crucial for conducting extensive biochemical and pharmacological evaluations。
The pharmacokinetic properties of< strong>Ben zo [b ] [ 1 ,6 ] napht h y ridin -10 -ami ne , 1 , 2 ,3,4-tetrahyd ro -2-me thyl were also studied to understand its absorption、 distribution、 metabolism、and excretion (ADME) profiles。 These studies revealed that the compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability。 Additionally, preliminary metabolic studies indicate that the compound is metabolically stable, which could be advantageous for long-term therapeutic use。
In conclusion,< strong>Ben zo [b ] [ 1 ,6 ] napht h y ridin -10 -ami ne , 1 , 2 ,3,4-tetrahyd ro -2-me thyl (CAS No.21805-14-1) is a structurally complex heterocyclic compound with significant potential in pharmaceutical applications。 Its unique chemical properties make it a valuable candidate for further research in anti-inflammatory、 antimicrobial、and anticancer therapies。 The ongoing studies on this compound highlight its importance as a lead molecule for developing novel therapeutic agents。 As research continues to uncover new biological activities and mechanisms of action,< strong>Ben zo [b ] [ 1 ,6 ] napht h y ridin -10 -ami ne , 1 , 2 ,3,4-tetrahyd ro -2-me thyl will likely play a crucial role in advancing drug discovery efforts in the coming years。
21805-14-1 (Benzo[b][1,6]naphthyridin-10-amine, 1,2,3,4-tetrahydro-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)